4-amino-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]benzenesulfonamide

• IUPAC Name: 4-amino-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C17H19N3O3S/c1-23-14-4-7-17-16(10-14)12(11-19-17)8-9-20-24(21,22)15-5-2-13(18)3-6-15/h2-7,10-11,19-20H,8-9,18H2,1H3
• InChI Key: WPIILTPYKOWHQU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC=C2CCNS(=O)(=O)C3=CC=C(C=C3)N
• Molecular Formula: C17H19N3O3S
• Molecular Weight: 345.4 g/mol

Description

4-amino-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]benzenesulfonamide is a useful research compound. Its molecular formula is C17H19N3O3S and its molecular weight is 345.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 345.11471265 g/mol and the complexity rating of the compound is 500. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Pharmacological Properties and Clinical Use of Sulfonamide Derivatives

Metoclopramide, a compound with structural similarity in terms of sulfonamide linkage, is extensively studied for its pharmacological properties, including effects on gastrointestinal motility and antiemetic capabilities. Its ability to promote gastric emptying and potential in diagnostic radiology exemplifies the clinical relevance of sulfonamide derivatives in medical treatments and procedures (Pinder et al., 2012).

Environmental Impact and Aquatic Behavior

Research on parabens, structurally distinct but relevant due to the presence of benzenesulfonamide in environmental studies, sheds light on the occurrence, fate, and behavior of similar compounds in aquatic environments. These studies highlight the persistence and bioaccumulation potential of such compounds, underscoring the importance of understanding environmental impacts in scientific research (Haman et al., 2015).

Role in Antimicrobial Agents

Benzofuran derivatives have been identified as promising scaffolds for antimicrobial agents, suggesting that compounds with similar structural features, including sulfonamide groups, could play a significant role in developing new antimicrobial therapies. This application is especially critical in the context of increasing antibiotic resistance, highlighting the ongoing need for novel antimicrobial compounds (Hiremathad et al., 2015).

Potential in Cancer Research

The exploration of indole and its derivatives in synthesizing potential therapeutic agents indicates the importance of compounds like 4-amino-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]benzenesulfonamide in cancer research. Indoles' biological activity, particularly in synthesizing compounds with anticancer properties, exemplifies the critical role these structures play in developing new cancer treatments (Taber & Tirunahari, 2011).